(1S)-1-(4-Ethoxyphenyl)-2,2,2-trifluoroethanamine;hydrochloride

• IUPAC Name: (1S)-1-(4-ethoxyphenyl)-2,2,2-trifluoroethanamine;hydrochloride
• InChI: InChI=1S/C10H12F3NO.ClH/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13;/h3-6,9H,2,14H2,1H3;1H/t9-;/m0./s1
• InChI Key: ZEKSWZFTJJKMIM-FVGYRXGTSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C(F)(F)F)N.Cl
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@@H](C(F)(F)F)N.Cl
• Molecular Formula: C10H13ClF3NO
• Molecular Weight: 255.66 g/mol
• CAS RN: 1391548-76-7

Description

(1S)-1-(4-Ethoxyphenyl)-2,2,2-trifluoroethanamine; hydrochloride, also known as (S)-Desmethylfluoxetine, is a chemical compound that belongs to the class of selective serotonin reuptake inhibitors (SSRIs). It is a chiral compound that is used in scientific research to study the mechanism of action of SSRIs and their effects on the human body.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Development of Neurokinin-1 Receptor Antagonists : A study describes the synthesis of a compound structurally related to "(1S)-1-(4-Ethoxyphenyl)-2,2,2-trifluoroethanamine;hydrochloride," showcasing its application as a potent, orally active neurokinin-1 (NK1) receptor antagonist. This compound exhibited significant efficacy in preclinical tests relevant to clinical outcomes in emesis and depression, indicating its potential for therapeutic use in these conditions (Harrison et al., 2001).

• Synthesis of Fluorinated Polyimides : Another study focused on the synthesis of a novel fluorinated aromatic diamine monomer, closely related to the chemical structure . This monomer was used to create new fluorine-containing polyimides with exceptional solubility, thermal stability, and mechanical properties. These materials' properties make them suitable for various industrial applications, including electronics and aerospace (Yin et al., 2005).

• Glycosylation Reactions : The reactivity of a compound akin to "(1S)-1-(4-Ethoxyphenyl)-2,2,2-trifluoroethanamine;hydrochloride" in glycosylation reactions was demonstrated. This involved the generation of glycosyl triflates from thioglycosides, a crucial step in the synthesis of various glycosides. This method offers a metal-free, efficient approach to activating thioglycosides, showcasing the compound's utility in complex carbohydrate synthesis (Crich & Smith, 2000).

Materials Science

• Formation of Surface Covalent Organic Frameworks : The chemical reactivity of a related compound was exploited in the formation of a novel surface covalent organic framework (COF) through polyester condensation. This work illustrates the potential of such compounds in constructing advanced materials with specific functionalities and structures for potential use in catalysis, sensing, and separation technologies (Marele et al., 2012).